Furan-3-ylmethyl 1H-pyrrole-2-carboxylate
Overview
Description
“Furan-3-ylmethyl 1H-pyrrole-2-carboxylate” is a member of pyrroles . It is a natural product found in Pseudostellaria heterophylla . The molecular formula is C10H9NO3 .
Molecular Structure Analysis
The molecular structure of “Furan-3-ylmethyl 1H-pyrrole-2-carboxylate” includes a furan ring attached to a pyrrole ring via a methylene bridge . The InChI representation of the molecule isInChI=1S/C10H9NO3/c12-10(9-2-1-4-11-9)14-7-8-3-5-13-6-8/h1-6,11H,7H2 . Chemical Reactions Analysis
While specific chemical reactions involving “Furan-3-ylmethyl 1H-pyrrole-2-carboxylate” are not detailed in the retrieved papers, various reactions involving pyrrole derivatives have been reported .Physical And Chemical Properties Analysis
The molecular weight of “Furan-3-ylmethyl 1H-pyrrole-2-carboxylate” is 191.18 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . The molecule has a rotatable bond count of 4 . The exact mass is 191.058243149 g/mol .Scientific Research Applications
Antibacterial Agent
3-Furfuryl 2-pyrrolecarboxylate has been shown to inhibit the growth of bacteria by binding to the 50S ribosomal . This makes it a potential candidate for research in the development of new antibacterial agents.
Bioactive Compounds Research
This compound is classified under bioactive compounds . Bioactive compounds are substances that have biological activity and can affect a living organism, tissue or cell. In this context, 3-Furfuryl 2-pyrrolecarboxylate could be used in research related to the discovery and development of new drugs or therapies.
Functional Products Research
3-Furfuryl 2-pyrrolecarboxylate can be used for research in the functional product industry . Functional products are goods that have a greater emphasis on their functionality rather than their intrinsic value. They could include food, beverages, personal care products, and more.
Pharmaceutical Research
This compound can be used in pharmaceutical research . Given its bioactive properties, it could be studied for potential therapeutic uses, drug delivery systems, or as a building block in the synthesis of more complex pharmaceuticals.
Personal Care Product Research
3-Furfuryl 2-pyrrolecarboxylate can be used for research in the personal care product industry . It could be explored for potential uses in skincare, haircare, or other cosmetic products.
Plant-Based Compound Research
3-Furfuryl 2-pyrrolecarboxylate is isolated from the root tuber of Pseudostellaria heterophylla . This indicates its potential for research in plant-based compounds and their applications in various fields such as medicine, nutrition, cosmetics, and more.
properties
IUPAC Name |
furan-3-ylmethyl 1H-pyrrole-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO3/c12-10(9-2-1-4-11-9)14-7-8-3-5-13-6-8/h1-6,11H,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CSYQMTPUTVJNPT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=C1)C(=O)OCC2=COC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60152579 |
Source
|
| Record name | 3-Furfuryl pyrrole-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60152579 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Furan-3-ylmethyl 1H-pyrrole-2-carboxylate | |
CAS RN |
119767-00-9 |
Source
|
| Record name | 3-Furfuryl pyrrole-2-carboxylate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0119767009 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Furfuryl pyrrole-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60152579 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: In what plant species has 3-Furfuryl pyrrole-2-carboxylate been identified?
A1: 3-Furfuryl pyrrole-2-carboxylate has been found in both Pseudostellaria heterophylla [] and Brachystemma calycinum [].
Q2: What is the significance of finding 3-Furfuryl pyrrole-2-carboxylate in Pseudostellaria heterophylla?
A2: This was the first time 3-Furfuryl pyrrole-2-carboxylate, along with three other compounds, had been isolated from Pseudostellaria heterophylla []. This discovery adds to the understanding of the plant's chemical composition and potential medicinal properties.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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